Cas no 1256804-52-0 (Methyl 3-(chloromethyl)isonicotinate)
Methyl 3-(chloromethyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(chloromethyl)isonicotinate
- methyl 3-(chloromethyl)pyridine-4-carboxylate
-
- Inchi: 1S/C8H8ClNO2/c1-12-8(11)7-2-3-10-5-6(7)4-9/h2-3,5H,4H2,1H3
- InChI Key: RNGBTNPDWBRNOB-UHFFFAOYSA-N
- SMILES: ClCC1C=NC=CC=1C(=O)OC
Computed Properties
- Exact Mass: 185.0243562g/mol
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 39.2
Methyl 3-(chloromethyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM279408-1g |
Methyl 3-(chloromethyl)isonicotinate |
1256804-52-0 | 95% | 1g |
$643 | 2022-06-13 | |
| Alichem | A029207318-1g |
Methyl 3-(chloromethyl)isonicotinate |
1256804-52-0 | 95% | 1g |
$667.36 | 2023-09-03 | |
| Chemenu | CM279408-1g |
Methyl 3-(chloromethyl)isonicotinate |
1256804-52-0 | 95% | 1g |
$643 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1764271-1g |
Methyl 3-(chloromethyl)isonicotinate |
1256804-52-0 | 98% | 1g |
¥6602.00 | 2024-08-09 |
Methyl 3-(chloromethyl)isonicotinate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Methyl 3-(chloromethyl)isonicotinate
Methyl 3-(chloromethyl)isonicotinate (CAS No. 1256804-52-0): A Comprehensive Overview
Methyl 3-(chloromethyl)isonicotinate, with the chemical formula C₈H₇ClNO₃ and CAS number 1256804-52-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a chloromethyl group and an isonicotinate moiety makes it a valuable intermediate in the synthesis of various biologically active molecules.
The chloromethyl substituent in Methyl 3-(chloromethyl)isonicotinate introduces reactivity that is highly useful in medicinal chemistry. This group can participate in nucleophilic addition reactions, allowing for the facile introduction of other functional groups such as amines or alcohols. Such reactivity is particularly advantageous in the construction of complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.
The isonicotinate backbone of this compound provides a scaffold that is closely related to nicotinic acid derivatives, which are well-known for their pharmacological properties. Isonicotinates have been extensively studied for their potential applications in the treatment of various diseases, including inflammation and metabolic disorders. The structural similarity to nicotinic acid suggests that Methyl 3-(chloromethyl)isonicotinate may exhibit analogous biological activities, making it a promising candidate for further investigation.
Recent advancements in synthetic methodologies have highlighted the utility of Methyl 3-(chloromethyl)isonicotinate as a key intermediate in the preparation of heterocyclic compounds. These compounds are of particular interest due to their widespread presence in biologically active natural products and synthetic drugs. The ability to efficiently functionalize the isonicotinate core with various substituents has opened new avenues for the discovery of novel pharmacophores.
In addition to its synthetic value, Methyl 3-(chloromethyl)isonicotinate has been explored in several preclinical studies as a potential lead compound for drug development. Its structural features suggest that it may interact with biological targets such as enzymes and receptors, thereby modulating physiological processes. For instance, studies have indicated that derivatives of isonicotinic acid can exhibit anti-inflammatory effects by inhibiting key inflammatory pathways.
The Methyl group in the name Methyl 3-(chloromethyl)isonicotinate not only contributes to the overall molecular weight but also influences solubility and metabolic stability. This aspect is crucial in drug design, as it can affect how a compound is absorbed, distributed, metabolized, and excreted by the body. Optimizing these pharmacokinetic properties is essential for developing effective therapeutic agents.
One of the most exciting applications of Methyl 3-(chloromethyl)isonicotinate lies in its potential use as a building block for more complex molecules. By leveraging its reactive sites, chemists can construct a wide range of derivatives with tailored biological activities. This flexibility makes it an indispensable tool in medicinal chemistry laboratories striving to develop innovative treatments for human diseases.
The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for Methyl 3-(chloromethyl)isonicotinate. Efforts are being made to develop methodologies that minimize waste and reduce environmental impact while maintaining high yields and purity. Such initiatives align with broader efforts to promote sustainable practices across the pharmaceutical industry.
Future research directions may focus on expanding the chemical space accessible through Methyl 3-(chloromethyl)isonicotinate derivatives. By integrating computational modeling with experimental synthesis, scientists can predict new structures with enhanced biological activity. This interdisciplinary approach holds great promise for accelerating the discovery of next-generation therapeutics.
In conclusion, Methyl 3-(chloromethyl)isonicotinate (CAS No. 1256804-52-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As our understanding of its properties continues to grow, so too will its applications in addressing some of humanity's most pressing health challenges.
1256804-52-0 (Methyl 3-(chloromethyl)isonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)